1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine

• Molecular Formula: C23H21FN2O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 1-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C23H21FN2O3/c24-21-8-4-3-7-20(21)23(28)26-13-11-25(12-14-26)22(27)16-29-19-10-9-17-5-1-2-6-18(17)15-19/h1-10,15H,11-14,16H2
• InChI Key: BCAYTUSBQQWSSG-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)COC2=CC3=CC=CC=C3C=C2)C(=O)C4=CC=CC=C4F

Description

1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine, also known as FNaP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FNaP belongs to the family of piperazine derivatives, which have been extensively studied for their pharmacological properties. In

Mechanism of Action

The exact mechanism of action of 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine is not fully understood. However, studies have suggested that 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine exerts its pharmacological effects by modulating various signaling pathways. In cancer cells, 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to inhibit the PI3K/Akt/mTOR pathway, which is a key regulator of cell growth and survival. 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been reported to inhibit the JAK/STAT pathway, which is involved in the regulation of immune responses. In addition, 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been found to activate the Nrf2/ARE pathway, which is responsible for the induction of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been reported to exhibit various biochemical and physiological effects. In cancer cells, 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to induce DNA damage, inhibit DNA repair, and promote apoptosis. 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been found to inhibit angiogenesis, which is the formation of new blood vessels that is essential for tumor growth. Inflammation is another area where 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been found to exert its effects. 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been reported to inhibit the activation of NF-κB, which is a key regulator of inflammation. In addition, 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been found to improve cognitive function and protect against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has several advantages as a research tool. It is a relatively simple compound to synthesize, and its synthesis method is well-established. 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been reported to exhibit high selectivity towards cancer cells, making it a potential candidate for cancer therapy. However, 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine also has some limitations. Its cytotoxicity towards normal cells is a concern, and further studies are needed to determine its toxicity profile. In addition, 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine's mechanism of action is not fully understood, and more research is needed to elucidate its pharmacological effects.

Future Directions

There are several future directions for 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine research. One area of interest is the development of 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine derivatives with improved pharmacological properties. Another area of research is the investigation of 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine's potential as a therapeutic agent for other diseases such as diabetes and cardiovascular diseases. Additionally, further studies are needed to determine the toxicity profile of 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine and its potential side effects. Finally, the elucidation of 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine's mechanism of action is an important area of research that could lead to the development of more effective therapies.

Synthesis Methods

The synthesis of 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine involves the reaction between 1-(2-fluorobenzoyl)piperazine and 2-naphthol in the presence of acetic anhydride and pyridine. The reaction proceeds through the formation of an acylated intermediate, which is then coupled with the naphthol moiety. The final product is obtained after purification by column chromatography. The yield of 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine is reported to be around 60%.

Scientific Research Applications

1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. In cancer research, 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to exhibit cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation is another area of research where 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has shown promising results. 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been found to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a key regulator of inflammation. In the field of neurology, 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been studied for its potential as a neuroprotective agent. 1-(2-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to protect against oxidative stress-induced neuronal damage and improve cognitive function in animal models of Alzheimer's disease.